![molecular formula C5H9BrOS B1529015 3-Bromotetrahydro-2H-thiopyran 1-oxide CAS No. 332041-59-5](/img/structure/B1529015.png)
3-Bromotetrahydro-2H-thiopyran 1-oxide
Overview
Description
3-Bromotetrahydro-2H-thiopyran 1-oxide is a chemical compound with the molecular formula C5H9BrOS . It has a molecular weight of 197.09 .
Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Bromotetrahydro-2H-thiopyran 1-oxide, such as its boiling point, are not explicitly mentioned in the available resources .Scientific Research Applications
Analytical Chemistry: Chromatography Standards
Lastly, 3-bromothiane 1-oxide can serve as a standard in chromatographic analyses due to its distinct chemical properties. It can help in the calibration of equipment and the development of new analytical methods for the separation and quantification of complex mixtures.
Each of these applications leverages the unique chemical properties of 3-bromothiane 1-oxide, demonstrating its versatility and importance in scientific research across multiple disciplines. While the search did not yield direct references to specific studies on 3-bromothiane 1-oxide, the applications mentioned are extrapolated from the general roles that similar sulfur-containing compounds play in these fields .
Mechanism of Action
Target of Action
It’s worth noting that many organosulfur compounds interact with a variety of biological targets, including enzymes and receptors .
Mode of Action
Organosulfur compounds often interact with their targets through covalent bonding, hydrogen bonding, or van der waals interactions .
Biochemical Pathways
Organosulfur compounds are known to participate in a variety of biochemical reactions, including redox reactions and the formation of disulfide bonds .
Pharmacokinetics
The physicochemical properties of a molecule can greatly influence its adme properties . For example, the polarity and size of a molecule can affect its absorption and distribution, while its chemical structure can influence its metabolism and excretion .
Result of Action
Organosulfur compounds can have a variety of effects at the molecular and cellular level, including modulation of enzyme activity, alteration of cell signaling pathways, and induction of oxidative stress .
Action Environment
The action, efficacy, and stability of 3-bromothiane 1-oxide can be influenced by various environmental factors. For example, the pH and temperature of the environment can affect the stability and reactivity of the compound . Additionally, the presence of other molecules can influence the compound’s action through competitive or noncompetitive interactions .
properties
IUPAC Name |
3-bromothiane 1-oxide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9BrOS/c6-5-2-1-3-8(7)4-5/h5H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQMKSTDVFKPDJB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CS(=O)C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9BrOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromotetrahydro-2H-thiopyran 1-oxide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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